3-(acetylamino)-N-isopropyl-N-[(4-methoxy-1-naphthyl)methyl]propanamide

• IUPAC Name: 3-acetamido-N-[(4-methoxynaphthalen-1-yl)methyl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C20H26N2O3/c1-14(2)22(20(24)11-12-21-15(3)23)13-16-9-10-19(25-4)18-8-6-5-7-17(16)18/h5-10,14H,11-13H2,1-4H3,(H,21,23)
• InChI Key: WBXZDUDYRKCXNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=C(C2=CC=CC=C12)OC)C(=O)CCNC(=O)C
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

3-(acetylamino)-N-isopropyl-N-[(4-methoxy-1-naphthyl)methyl]propanamide, commonly known as AMN082, is a selective agonist of the metabotropic glutamate receptor subtype 7 (mGluR7). This compound has gained significant attention in scientific research due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

AMN082 acts as a selective agonist of 3-(acetylamino)-N-isopropyl-N-[(4-methoxy-1-naphthyl)methyl]propanamide, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. Activation of this compound by AMN082 leads to the inhibition of presynaptic release of glutamate, which is the primary excitatory neurotransmitter in the brain. This results in a reduction in neuronal excitability and an overall decrease in neurotransmitter release.
Biochemical and Physiological Effects:
AMN082 has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons. AMN082 has also been shown to increase the levels of gamma-aminobutyric acid (GABA), which is the primary inhibitory neurotransmitter in the brain. These effects are thought to contribute to the anxiolytic, antidepressant, and antipsychotic effects of AMN082.

Advantages and Limitations for Lab Experiments

One of the major advantages of using AMN082 in lab experiments is its selectivity for 3-(acetylamino)-N-isopropyl-N-[(4-methoxy-1-naphthyl)methyl]propanamide. This allows for precise targeting of this receptor and reduces the potential for off-target effects. However, one limitation of using AMN082 is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for research on AMN082. One area of interest is its potential therapeutic applications in neurological and psychiatric disorders. Further preclinical studies are needed to fully understand the effects of AMN082 in these disorders and to optimize dosing and administration schedules. Another area of interest is the development of more selective and potent agonists of 3-(acetylamino)-N-isopropyl-N-[(4-methoxy-1-naphthyl)methyl]propanamide, which may have improved therapeutic potential. Finally, the development of imaging agents for this compound could allow for non-invasive monitoring of receptor expression and activity in vivo.

Scientific Research Applications

AMN082 has been extensively studied in preclinical models for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models of anxiety, depression, and schizophrenia, respectively. AMN082 has also been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.